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Introduction

Ampelopsin F, also known as Dihydromyricetin (DHM), is a natural flavonoid compound
predominantly found in plants of the Ampelopsis genus, such as Ampelopsis grossedentata
(vine tea).[1][2][3] With a rich history in traditional medicine for treating various ailments,
modern scientific investigation has begun to unravel the intricate molecular mechanisms
underlying its therapeutic potential.[1] This technical guide provides an in-depth exploration of
Ampelopsin F's role in modulating key cellular signaling pathways, offering a valuable
resource for researchers, scientists, and drug development professionals. The document
summarizes quantitative data, details relevant experimental protocols, and provides visual
representations of the signaling cascades affected by this promising bioactive molecule.

Core Signaling Pathways Modulated by Ampelopsin
F

Ampelopsin F exerts its pleiotropic effects by intervening in a multitude of cellular signaling
cascades implicated in cancer, inflammation, and metabolic disorders.[4][5][6] Its ability to
simultaneously target multiple nodes within these complex networks underscores its potential
as a multi-target therapeutic agent.

Anti-Cancer Signaling Pathways
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Ampelopsin F has demonstrated significant anti-tumor activity across various cancer cell types
by modulating pathways that control cell proliferation, apoptosis, and metastasis.[4][5][6][7]

» Apoptosis Induction: Ampelopsin F promotes cancer cell death through both the intrinsic
and extrinsic apoptotic pathways.[4] It upregulates the expression of TNF-related apoptosis-
inducing ligand (TRAIL) and its death receptors DR4 and DR5.[7] This leads to the activation
of caspase-8, a key initiator of the extrinsic pathway.[4][7] Furthermore, it facilitates the
release of cytochrome c from the mitochondria, which in turn activates caspase-9 and the
intrinsic apoptotic cascade.[7] Both pathways converge on the activation of executioner
caspases, such as caspase-3, and the cleavage of poly (ADP-ribose) polymerase (PARP).[4]

e Inhibition of Pro-Survival Pathways:

o PI3K/Akt/mTOR Pathway: This pathway is frequently hyperactivated in cancer, promoting
cell growth and survival. Ampelopsin F effectively suppresses this cascade by reducing
the phosphorylation of key components including Akt, mTOR, and the downstream effector
p70S6K.[7][8]

o MAPK/ERK Pathway: The ERK1/2 signaling pathway is another critical regulator of cell
proliferation. Ampelopsin F has been shown to inactivate ERK1/2 in cancer-associated
fibroblasts, thereby reducing the proliferation of co-cultured lung cancer cells.[7]

o JAK/STAT Pathway: The JAK/STAT pathway is involved in cytokine-mediated cell signaling
that can contribute to cancer development. Ampelopsin F has been reported to modulate
JAK/STAT signaling, although the precise mechanisms are still under investigation.[4][5][6]

» Modulation of Other Cancer-Related Pathways:

o PDGF/PDGFR Signaling: Ampelopsin F can inhibit the expression of PDGFRf in
fibroblasts, which is often overexpressed in the tumor microenvironment.[5][7]

o Endoplasmic Reticulum (ER) Stress: In colon cancer cells, Ampelopsin F induces ER
stress, leading to the activation of the PERK-elF2a pathway and subsequent apoptosis.[7]
This is accompanied by an increase in the levels of GRP78 and CHOP.[7]

o Reactive Oxygen Species (ROS) Generation: Ampelopsin F can enhance the generation
of ROS in glioma cells, which in turn activates the JNK signaling pathway, leading to
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apoptosis and autophagy.[4]

Diagram: Ampelopsin F's Impact on Cancer Signaling Pathways
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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